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Compound of Interest

Compound Name: Ethyl 3-phenylpropionate

Cat. No.: B043296

Introduction

Ethyl 3-phenylpropionate (also known as ethyl hydrocinnamate) is an organic ester
characterized by a pleasant, fruity aroma.[1][2] Beyond its use in the flavor and fragrance
industry, it serves as a crucial building block and intermediate in the synthesis of more complex
active pharmaceutical ingredients (APIs).[1][2][3] Its molecular structure, featuring a phenyl
group attached to a propionate backbone, makes it a versatile precursor for compounds
containing benzyl and phenethyl motifs, which are common in various drug classes.[2] This
document provides detailed application notes and protocols for researchers, scientists, and
drug development professionals on the utilization of ethyl 3-phenylpropionate and its
derivatives in pharmaceutical synthesis.

Physicochemical Properties

A summary of the key physical and chemical properties of ethyl 3-phenylpropionate is
presented below. This data is essential for reaction planning, safety assessment, and

purification processes.
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Property Value Reference
CAS Number 2021-28-5 [415]
Molecular Formula C11H1402 [11[415]
Molecular Weight 178.23 g/mol [41[6]
Appearance C.:Ieér colorless to light yellow e

liquid
Odor Ethereal, rum, fruity, floral [3]
Boiling Point 247-249 °C [4]
Density 1.1 g/mL [4]
Refractive Index 1.4940 [4]

N Miscible with ethanol and oils;
Solubility _ [2][5]
Insoluble in water

Applications in the Synthesis of Active
Pharmaceutical Ingredients (APISs)

Ethyl 3-phenylpropionate and its structural analogs are pivotal in the synthesis of several
important pharmaceuticals.

Synthesis of Angiotensin-Converting Enzyme (ACE)
Inhibitors: Benazepril

Benazepril is a potent ACE inhibitor used for treating hypertension and congestive heart failure.
[7] A key intermediate in a formal synthesis of Benazepril is L-homophenylalanine ethyl ester
(LHPE), a chiral amine structurally related to ethyl 3-phenylpropionate. The synthesis
involves an asymmetric aza-Michael addition as a crucial step.[8][9][10]

Logical Workflow for Benazepril Synthesis

The following diagram illustrates the high-level workflow for the formal synthesis of Benazepril,
highlighting the role of the key intermediate.
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Starting Materials

4-(2-nitrophenyl)-4-oxo-
but-2-enoic acid methyl ester

L-homophenylalanine ethyl ester (LHPE)

Asymmetric Aza-Michael
Addition

Forms diastereomeric mixture

Intermediate Formation

Coupled Diastereomers

Pd/C Hydrogenation

Reduction & Intramolecular
Cyclization

Key Chiral Intermediate
(Caprolactam 8)

Further processing

Final Product

Benazepril

Workflow: Formal Synthesis of Benazepril
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Dihydropyridine 2,N-dimethyl-N-(3,3-diphenylpropyl)
Carboxylic Acid Derivative -1-amino-2-propanol

Esterification / Coupling

Crude Lercanidipine

Purification &
Salt Formation (HCI)

Lercanidipine HCI

General Synthetic Pathway for Lercanidipine

Ethyl 3-Phenylpropionate

Chemical Modifi¢ations

Hydrolysis Reduction Amination / Chiral Separation

(3-Phenylpropanoic Acid) (3-Phenyl-1-propanol) (e.g., LHPE) Serves as scaffold

Forms part of side chain

Target API Classes

ACE Inhibitors

Kinase Inhibitors
(Pyrimidine-based)

Calcium Channel Blockers

(e.g., Lercanidipine Motif) (e.g., Benazepril)

Role of Ethyl 3-Phenylpropionate in APl Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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